Cas no 1354004-61-7 (2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone)

• Product Name: 2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone
• CAS No: 1354004-61-7
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 2161646
• Update Time: 2025-10-14

2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-[(r)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone
• (R)-2-Amino-1-(3-(benzyl(isopropyl)amino)piperidin-1-yl)ethanone
• AM95985
• 2-Amino-1-[(R)-3-(benzylisopropylamino)piperidin-1-yl]ethanone
• 2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone

• Inchi： 1S/C17H27N3O/c1-14(2)20(12-15-7-4-3-5-8-15)16-9-6-10-19(13-16)17(21)11-18/h3-5,7-8,14,16H,6,9-13,18H2,1-2H3/t16-/m1/s1
• InChI Key： QMJDPZMDTXDMJT-MRXNPFEDSA-N
• SMILES： O=C(CN)N1CCC[C@H](C1)N(CC1C=CC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 326
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone

Professional Introduction to Compound with CAS No. 1354004-61-7 and Product Name: 2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone

The compound with the CAS number 1354004-61-7 and the product name 2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including the presence of an amine and a piperidine moiety, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, the development of novel therapeutic agents has been heavily influenced by the ability to design molecules with high specificity and efficacy. The structure of 2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. Specifically, the (R)-configuration of the piperidine ring contributes to optimal stereochemical interactions with biological targets, which is a critical factor in drug design.

One of the most compelling aspects of this compound is its potential role in the development of next-generation therapeutics. Current research indicates that molecules with similar structural motifs are effective in modulating various biological pathways. For instance, studies have shown that derivatives of piperidine are frequently employed in the synthesis of drugs targeting neurological disorders, such as Parkinson's disease and Alzheimer's disease. The presence of a benzyl-isopropyl-amino group in this compound suggests that it may exhibit similar properties, making it a valuable asset in the quest for novel treatments.

The synthesis of 2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone presents unique challenges due to its complex architecture. However, advancements in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as chiral resolution and asymmetric synthesis are particularly relevant here, as they allow for the preparation of enantiomerically pure compounds, which is essential for achieving desired pharmacological outcomes.

Recent publications have highlighted the importance of optimizing synthetic routes to improve yield and scalability. In one notable study, researchers demonstrated that by employing a catalytic approach involving transition metals, they could efficiently produce key intermediates required for constructing the target molecule. This method not only enhances efficiency but also reduces environmental impact, aligning with broader trends in green chemistry.

The pharmacological profile of 2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone is another area of active investigation. Preliminary data suggest that this compound may interact with multiple targets, including enzymes and receptors involved in metabolic regulation. Such interactions could make it a versatile tool for addressing complex diseases like diabetes and obesity. Furthermore, its potential to modulate central nervous system activity positions it as a candidate for therapies targeting cognitive disorders.

In conclusion, the compound with CAS number 1354004-61-7 and the product name 2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-ethanone represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a subject of great interest among researchers. As synthetic methodologies continue to evolve, it is anticipated that more efficient and sustainable routes will be developed for producing this compound, further facilitating its integration into drug discovery programs.